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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536

Audience: Researchers, scientists, and drug development professionals.

Introduction

AMPSO (3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) is a
zwitterionic buffer agent widely used in biochemistry, molecular biology, and cell culture. As one
of Good's buffers, it is valued for its minimal interaction with biological molecules and its
buffering capacity in the alkaline pH range. Its pKa of 9.0 at 25°C makes it an excellent choice
for maintaining a stable pH between 8.3 and 9.7.[1][2][3] This application note provides a
detailed protocol for the preparation of a 1M stock solution of AMPSO buffer, which can be
diluted to the desired working concentration for various applications, including protein
electrophoresis and enzyme assays.

Quantitative Data Summary

A clear understanding of the physicochemical properties of AMPSO is crucial for accurate
buffer preparation. The table below summarizes the key quantitative data for AMPSO.
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Property Value Reference
Chemical Formula C7H17NOsS [1]
Molecular Weight (Free Acid) 227.28 g/mol [1]

pKa (at 25°C) 9.0 [11[2][3]
Useful pH Range 8.3-9.7 [1112113114]

Experimental Protocol: Preparation of 1M AMPSO
Buffer Stock Solution

This protocol details the steps required to prepare a 1M stock solution of AMPSO buffer.

Materials:

AMPSO (free acid) (MW: 227.28 g/mol )[1]

Deionized water (ddH20)

Concentrated Sodium Hydroxide (NaOH) solution (e.g., 10M) or solid NaOH pellets
pH meter

Magnetic stirrer and stir bar

Beaker

Graduated cylinder

Volumetric flask (appropriate volume)

Spatula and weighing paper/boat

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:
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o Calculate the required mass of AMPSO:
o To prepare a 1M solution, you will need 227.28 grams of AMPSO for every 1 liter of buffer.

o For a smaller volume, adjust the mass accordingly. For example, to prepare 100 mL of 1M
AMPSO, you would need 22.73 g of AMPSO.

e Dissolve AMPSO in deionized water:

o Measure approximately 80% of the final desired volume of deionized water into a beaker.
For a 1L final volume, start with 800 mL.

o Place the beaker on a magnetic stirrer and add a stir bar.

o Slowly add the calculated mass of AMPSO powder to the water while stirring. Continue
stirring until the powder is completely dissolved. The solution may appear slightly hazy
initially.

e Adjust the pH:
o Calibrate the pH meter according to the manufacturer's instructions.
o Place the calibrated pH electrode into the AMPSO solution.

o Slowly add a concentrated NaOH solution (e.g., 10M) dropwise to the AMPSO solution
while continuously monitoring the pH.

o Continue adding NaOH until the desired pH is reached. For a stock solution, it is common
to adjust the pH to the pKa (9.0) or another value within the buffering range, depending on
the intended application. Be cautious as the pH will change rapidly near the pKa.

e Bring to the final volume:

o Once the desired pH is achieved, carefully transfer the solution to a volumetric flask of the
appropriate size (e.g., 1L for a 1L preparation).

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the AMPSO is transferred.
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o Add deionized water to the volumetric flask until the meniscus reaches the calibration
mark.

e Final mixing and storage:

o Cap the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed.

o Transfer the 1M AMPSO buffer stock solution to a clean, labeled bottle.

o Store the solution at room temperature. For long-term storage, refrigeration at 4°C is
recommended to prevent microbial growth.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a 1M AMPSO buffer stock
solution.
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Materials
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Caption: Workflow for preparing 1M AMPSO buffer solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of a 1M Stock
Solution of AMPSO Buffer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566536#how-to-prepare-a-1m-stock-solution-of-
ampso-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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